![molecular formula C13H11N3OS B7633325 6-Methyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one](/img/structure/B7633325.png)
6-Methyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Methyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thieno[2,3-d]pyrimidin-4-one derivatives, which have been found to exhibit various biological activities.
Mechanism of Action
The mechanism of action of 6-Methyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one is not fully understood. However, it is believed that this compound exerts its anti-cancer effects by inhibiting the activity of certain enzymes and signaling pathways that are essential for the growth and survival of cancer cells.
Biochemical and physiological effects:
Studies have shown that 6-Methyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one exhibits potent anti-inflammatory and antioxidant properties. This compound has also been found to have a positive effect on the immune system by enhancing the production of certain immune cells.
Advantages and Limitations for Lab Experiments
The advantages of using 6-Methyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one in lab experiments include its potent anti-cancer activity and its ability to modulate the immune system. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several potential future directions for research on 6-Methyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one. One area of interest is the development of novel formulations of this compound that can improve its solubility and bioavailability. Another potential direction for research is the investigation of the mechanism of action of this compound and its effects on various signaling pathways. Additionally, further studies are needed to explore the potential therapeutic applications of this compound in other diseases beyond cancer.
Synthesis Methods
The synthesis of 6-Methyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one involves the reaction of 2-amino-4-methyl-5-(pyridin-2-yl)-thiophene-3-carboxylic acid with acetic anhydride and phosphorus oxychloride. The resulting product is then treated with sodium hydroxide to obtain the final compound.
Scientific Research Applications
Research on 6-Methyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one has shown promising results in various therapeutic areas. One of the significant applications of this compound is in the treatment of cancer. Studies have demonstrated that this compound exhibits potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells.
properties
IUPAC Name |
6-methyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3OS/c1-9-6-11-12(18-9)15-8-16(13(11)17)7-10-4-2-3-5-14-10/h2-6,8H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKIQKTRSQCCNKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(S1)N=CN(C2=O)CC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.